2-(2-Naphthyl)-2-oxoethyl diphenylacetate

• Molecular Formula: C26H20O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: (2-naphthalen-2-yl-2-oxoethyl) 2,2-diphenylacetate
• InChI: InChI=1S/C26H20O3/c27-24(23-16-15-19-9-7-8-14-22(19)17-23)18-29-26(28)25(20-10-3-1-4-11-20)21-12-5-2-6-13-21/h1-17,25H,18H2
• InChI Key: UCQUIBLCYAYJAV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)OCC(=O)C3=CC4=CC=CC=C4C=C3

Description

2-(2-Naphthyl)-2-oxoethyl diphenylacetate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of interest due to its unique chemical properties and potential for use in a variety of research fields. In

Mechanism of Action

The exact mechanism of action of 2-(2-Naphthyl)-2-oxoethyl diphenylacetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. This inhibition can lead to a variety of biological effects, including anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
2-(2-Naphthyl)-2-oxoethyl diphenylacetate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a reduction in inflammation and tumor growth. It has also been shown to have anti-viral properties, making it a potential treatment for viral infections.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Naphthyl)-2-oxoethyl diphenylacetate in lab experiments is its potential for use in the development of new drugs and therapies. Its unique chemical properties and biological activities make it a promising candidate for further research. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to design experiments and interpret results.

Future Directions

There are many potential future directions for research on 2-(2-Naphthyl)-2-oxoethyl diphenylacetate. One area of interest is the development of new drugs and therapies based on its unique chemical properties and biological activities. Another area of interest is the investigation of its mechanism of action, which could lead to a better understanding of its potential applications in scientific research. Additionally, further studies could explore its potential for use in the treatment of viral infections and other diseases.

Synthesis Methods

The synthesis of 2-(2-Naphthyl)-2-oxoethyl diphenylacetate involves the reaction of 2-naphthol and diphenylacetyl chloride in the presence of a base such as pyridine. This reaction results in the formation of the desired product, which can be isolated and purified using standard laboratory techniques.

Scientific Research Applications

2-(2-Naphthyl)-2-oxoethyl diphenylacetate has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the development of new drugs and therapies.